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Compound of Interest

Compound Name:
Fmoc-O-benzyl-D-

phosphothreonine

Cat. No.: B8218733

Get Quote

Executive Safety Summary
Fmoc-O-benzyl-D-phosphothreonine (CAS: 175291-56-2 / generic analogs) represents a

specific class of modified amino acids used in Solid Phase Peptide Synthesis (SPPS). While

generally classified as non-hazardous for transport (Not Regulated), its disposal requires strict

adherence to RCRA (Resource Conservation and Recovery Act) protocols due to its

phosphorus content and organic protecting groups.

Immediate Action Directives:

Do NOT dispose of down the drain (Sanitary Sewer).

Do NOT mix with strong oxidizers or concentrated acids in the waste stream.

Disposal Path: High-temperature incineration via a licensed hazardous waste contractor.

Chemical Profile & Environmental Logic (The "Why")
To manage this chemical safely, one must understand its structural components and their

degradation pathways.
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Component Function Disposal Hazard / Logic

Fmoc Group N-terminal protection

High carbon content; bulky

hydrophobic group. Burns

clean in incineration but

contributes to COD (Chemical

Oxygen Demand) if released to

water.

Benzyl (Bzl) Group Phosphate protection

Critical: Benzyl esters are acid-

labile. Exposure to strong

acids (e.g., TFA waste

streams) cleaves this group,

releasing benzyl cations. Keep

waste streams neutral to

prevent uncontrolled cleavage

in storage drums.

Phosphate Side-chain modification

Environmental Hazard:

Phosphorus is a primary driver

of eutrophication (algal

blooms). Landfill disposal is

discouraged; incineration

ensures phosphorus is

captured in ash/scrubbers

rather than leaching into

groundwater.

Decision Matrix: Disposal Workflow
The following logic flow dictates the handling procedure based on the physical state of the

waste.
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Figure 1: Decision logic for segregating and containerizing Fmoc-O-benzyl-D-
phosphothreonine waste.

Detailed Operational Protocols
Protocol A: Solid Waste (Expired Reagent or Spill Cleanup)
Use this for: Old bottles, spilled powder, or failed synthesis resin.

PPE Requirement: Nitrile gloves, safety glasses, and a lab coat. Respiratory protection

(N95) is recommended if dust generation is likely.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Do not use

glass for solid waste accumulation to prevent breakage during transport.

Transfer:

If the reagent is in its original bottle and expired, keep it in the original bottle. Place the

entire bottle into the waste container or label the bottle itself as waste.

Spill: Sweep up carefully to avoid dust.[1][2][3] Do not use water initially (keeps the volume

low).

Labeling:
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Must Read: "Hazardous Waste - Solid."

Constituents: "Fmoc-O-benzyl-D-phosphothreonine (100%)."

Hazard Checkbox: Check "Toxic" (as a precaution) and "Irritant."

Protocol B: Liquid Waste (SPPS Reaction Mixtures)
Use this for: Filtrates from coupling reactions, typically containing DMF, DIPEA, or NMP.

Segregation (Critical Step):

Scenario 1 (Standard Coupling): If dissolved in DMF (Dimethylformamide) or NMP,

segregate into the Non-Halogenated organic waste stream.

Scenario 2 (DCM Wash): If Dichloromethane (DCM) was used in the cycle, the entire

mixture must go into the Halogenated waste stream.

Why? Halogenated solvents require higher incineration temperatures and scrubbers for

HCl gas. Mixing non-halogenated waste into halogenated streams increases disposal

costs significantly.

Quenching:

Generally, Fmoc-amino acids do not require quenching.

Caution: Ensure no strong acids (TFA) are added to this specific waste carboy. The benzyl

group on the phosphate is acid-labile. Premature cleavage in the waste drum can

generate heat or pressure.

Container: 5-Gallon HDPE Carboy or Safety Can (flame arrestor equipped).

Technical Data & Compatibility
Chemical Compatibility Table
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Substance Class Compatibility Action

Strong Oxidizers (e.g.,

Peroxides, Nitrates)
INCOMPATIBLE

Store separately. Risk of

fire/explosion with organic

Fmoc moiety.

Strong Acids (e.g., TFA, HCl) Conditional

Will cleave the Benzyl group.

Do not mix in waste containers

unless part of a controlled

cleavage protocol.

Bases (e.g., Piperidine) Compatible

Will remove the Fmoc group

(deprotection) but is safe to

mix in waste streams (standard

SPPS waste).

Water Compatible
Material is hydrophobic but

stable in water.

Regulatory Classification (USA)
RCRA Code: Not specifically listed (Not P-list or U-list).

Waste Characterization: If mixed with solvents, it adopts the codes of the solvent (e.g., F003

for flammable non-halogenated solvents like Acetone/Methanol, or F002 for Halogenated).

Pure Substance: Classify as "Hazardous Waste, N.O.S." (Not Otherwise Specified) for

incineration profiling.

References
United States Environmental Protection Agency (EPA).Resource Conservation and Recovery

Act (RCRA) Regulations: Title 40 CFR Parts 260-273. Washington, D.C.[4]

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Safety Data Sheets (29 CFR 1910.1200).

American Chemical Society (ACS).Identifying and Evaluating Hazards in Research

Laboratories.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8218733?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent

Practices in the Laboratory: Handling and Management of Chemical Hazards. National

Academies Press (US).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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